Cas no 268228-10-0 (L-Histidine,L-prolyl-L-alanyl-L-phenylalanyl-L-seryl-L-arginyl-L-phenylalanyl-L-tryptophyl-L-seryl-L-lysyl-L-leucyl-L-seryl-L-alanylglycyl-L-alanyl-)

L-Histidine,L-prolyl-L-alanyl-L-phenylalanyl-L-seryl-L-arginyl-L-phenylalanyl-L-tryptophyl-L-seryl-L-lysyl-L-leucyl-L-seryl-L-alanylglycyl-L-alanyl- structure
268228-10-0 structure
Product name:L-Histidine,L-prolyl-L-alanyl-L-phenylalanyl-L-seryl-L-arginyl-L-phenylalanyl-L-tryptophyl-L-seryl-L-lysyl-L-leucyl-L-seryl-L-alanylglycyl-L-alanyl-
CAS No:268228-10-0
MF:C78H112N22O19
MW:1661.85989665985
CID:1428816

L-Histidine,L-prolyl-L-alanyl-L-phenylalanyl-L-seryl-L-arginyl-L-phenylalanyl-L-tryptophyl-L-seryl-L-lysyl-L-leucyl-L-seryl-L-alanylglycyl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

    • L-Histidine,L-prolyl-L-alanyl-L-phenylalanyl-L-seryl-L-arginyl-L-phenylalanyl-L-tryptophyl-L-seryl-L-lysyl-L-leucyl-L-seryl-L-alanylglycyl-L-alanyl-
    • L-Histidine, L-prolyl-L-alanyl-L-phenylalanyl-L-seryl-L-arginyl-L-phenylalanyl-L-tryptophyl-L-seryl-L-lysyl-L-leucyl-L-seryl-L-alanylglycyl-L-alanyl-
    • Inchi: 1S/C78H112N22O19/c1-42(2)30-55(70(111)98-60(38-101)74(115)89-43(3)64(105)86-37-63(104)88-44(4)65(106)97-59(77(118)119)34-49-36-82-41-87-49)94-68(109)53(24-14-15-27-79)91-75(116)62(40-103)100-73(114)58(33-48-35-85-51-23-13-12-22-50(48)51)96-71(112)57(32-47-20-10-7-11-21-47)95-69(110)54(26-17-29-84-78(80)81)92-76(117)61(39-102)99-72(113)56(31-46-18-8-6-9-19-46)93-66(107)45(5)90-67(108)52-25-16-28-83-52/h6-13,18-23,35-36,41-45,52-62,83,85,101-103H,14-17,24-34,37-40,79H2,1-5H3,(H,82,87)(H,86,105)(H,88,104)(H,89,115)(H,90,108)(H,91,116)(H,92,117)(H,93,107)(H,94,109)(H,95,110)(H,96,112)(H,97,106)(H,98,111)(H,99,113)(H,100,114)(H,118,119)(H4,80,81,84)/t43-,44-,45-,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-/m0/s1
    • InChI Key: MMVLDDJNTHFAJQ-YLTIAMCRSA-N
    • SMILES: C(O)(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H](C)NC(=O)CNC(=O)[C@H](C)NC(=O)[C@H](CO)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CO)NC(=O)[C@H](CC1C2=C(C=CC=C2)NC=1)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CO)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](C)NC(=O)[C@@H]1CCCN1

Experimental Properties

  • Density: 1.46±0.1 g/cm3(Predicted)
  • pka: 2.87±0.10(Predicted)

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